Cas no 2055497-17-9 (2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine)

• Product Name: 2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine
• CAS No: 2055497-17-9
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 5085208
• PubChem ID: 121232092
• Update Time: 2025-10-28

2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine
• F73507
• 2055497-17-9
• SCHEMBL18299317
• LLGFQMFRYYNXAS-UHFFFAOYSA-N

• Inchi： 1S/C7H6BrF3N2/c1-3-2-4(7(9,10)11)13-6(8)5(3)12/h2H,12H2,1H3
• InChI Key： LLGFQMFRYYNXAS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=CC(C(F)(F)F)=N1)N

Computed Properties

• Exact Mass: 253.96665g/mol
• Monoisotopic Mass: 253.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine

2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine: A Comprehensive Overview

2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine, also known by its CAS number 2055497-17-9, is a complex organic compound with significant applications in various fields, particularly in pharmaceutical chemistry and material science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for functionalization. The structure of this molecule features a pyridine ring with substituents at positions 2, 4, and 6, including a bromine atom, a methyl group, and a trifluoromethyl group, respectively. The amino group (-NH₂) is located at position 3, contributing to the compound's reactivity and versatility.

The synthesis of 2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine involves multi-step organic reactions, often utilizing directing effects to achieve the desired substitution pattern on the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of bromine and trifluoromethyl groups onto the aromatic ring. These methods not only enhance yield but also improve the overall purity of the final product.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. The presence of electron-withdrawing groups like bromine and trifluoromethyl enhances the molecule's ability to act as a ligand in metalloenzyme inhibition studies. Recent research has highlighted its potential as a lead compound in developing inhibitors for kinases involved in cancer progression. For example, studies published in Journal of Medicinal Chemistry have demonstrated that analogs of this compound exhibit promising activity against tyrosine kinase receptors, which are key targets in oncology.

In addition to its pharmaceutical applications, 2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine has shown promise in materials science. Its ability to coordinate with metal ions makes it a candidate for constructing metal-organic frameworks (MOFs). MOFs are highly porous materials with applications ranging from gas storage to catalysis. A study conducted by researchers at the University of California revealed that incorporating this compound into MOF structures significantly improves their thermal stability and gas adsorption capabilities.

The toxicological profile of this compound is another area of active research. While it exhibits moderate cytotoxicity against certain cancer cell lines, its acute toxicity in animal models is relatively low. However, long-term exposure studies are still required to fully understand its safety profile. Regulatory agencies such as the EPA have not yet classified this compound under any specific category related to hazardous substances or controlled substances.

From an environmental standpoint, the degradation pathways of 2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amine are being investigated to assess its potential impact on ecosystems. Preliminary findings suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. This information is crucial for determining safe disposal methods and minimizing environmental contamination.

In conclusion, 2-Bromo-4-methyl-6-(trifluoromethyl)pyridin-3-amne represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery and materials science. As research continues to uncover new functionalities and optimize synthetic routes, this compound is poised to play an even greater role in advancing scientific innovation.